N-(2-chlorobenzyl)-2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H21ClN2O3S2/c1-26-17-7-14(8-18(10-17)27-2)12-28-21-24-16(13-29-21)9-20(25)23-11-15-5-3-4-6-19(15)22/h3-8,10,13H,9,11-12H2,1-2H3,(H,23,25)
• InChI Key: INFRKSFXAJLLKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSC2=NC(=CS2)CC(=O)NCC3=CC=CC=C3Cl)OC
• Molecular Formula: C21H21ClN2O3S2
• Molecular Weight: 449.0 g/mol

Description

N-(2-chlorobenzyl)-2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)acetamide, also known as CBT-1, is a novel compound that has been synthesized for scientific research purposes. This compound has gained significant attention due to its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and epilepsy.

Scientific Research Applications

Antitumor Activity

Synthesis and Antitumor Activity Evaluation : Derivatives bearing the benzothiazole structure have been synthesized and evaluated for their antitumor activity against human tumor cell lines. Compounds with benzothiazole and thiazolyl moieties showed considerable anticancer activity against certain cancer cell lines, indicating their potential as cancer therapeutics (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Agents

Development of New Antibacterial Agents : Research into N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives has shown that these compounds possess a broad spectrum of antibacterial activity, making them candidates for further development as antibacterial agents (Bhoi, Borad, Parmar, & Patel, 2015).

Analgesic Activity

Synthesis and Analgesic Activity : Certain acetamide derivatives have been synthesized and tested for their potential analgesic properties. N-(benzothiazol-2-yl)-2-[(1-substituted-1H-tetrazol-5-yl)thio]acetamide derivatives, in particular, showed significant reduction in nociceptive responses, suggesting their utility as analgesic agents (Kaplancıklı, Altıntop, Turan-Zitouni, Ozdemir, & Can, 2012).

Anticonvulsant Evaluation

Anticonvulsant Activity : A study focused on N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide and related derivatives revealed significant anticonvulsant activity against both maximal electroshock and subcutaneous pentylenetetrazole seizure models, emphasizing their potential in treating seizures (Nath, Shaharyar, Pathania, Grover, Debnath, & Akhtar, 2021).